BE“GHE Foundational & Exploratory

Check Availability & Pricing
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Compound of Interest

Tris-(4-chlorophenyl)-sulfonium
Compound Name:
bromide

Cat. No.: B137785

An In-depth Technical Guide to Tris-(4-
chlorophenyl)-sulfonium Bromide

This technical guide provides a comprehensive overview of Tris-(4-chlorophenyl)-sulfonium
bromide, including its identification, physicochemical properties, synthesis, and applications.
This document is intended for researchers, scientists, and professionals in the fields of
chemistry and drug development.

Identification

While a specific CAS number for Tris-(4-chlorophenyl)-sulfonium bromide is not readily
available in public databases, the corresponding chloride salt, Tris-(4-chlorophenyl)-sulfonium
chloride, is well-documented. For the purpose of this guide, identification details for the chloride
analogue are provided as a close reference.
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Identifier Value Reference

) Tris-(4-chlorophenyl)-sulfonium
Chemical Name _ N/A
bromide

CAS Number Not available N/A

10354-98-0 (for Tris-(4-

Related CAS Number chlorophenyl)-sulfonium [1]
chloride)

Molecular Formula C1sH12BrCIsS N/A

Molecular Weight 446.61 g/mol N/A
WZVFMENTBPLKRY-

InChl Key (Cation) UHFFFAOYSA-M (for Tris(4- [1]

chlorophenyl)sulfonium)

_ _ C1=CC(=CC=C1--INVALID-
Canonical SMILES (Cation) [1]
LINK--C3=CC=C(C=C3)CI)CI

Note: The Molecular Formula and Molecular Weight for the bromide salt have been calculated.

Physicochemical Properties

Quantitative data for the physicochemical properties of Tris-(4-chlorophenyl)-sulfonium
bromide are not extensively reported. The following table includes data for the analogous Tris-
(4-chlorophenyl)-sulfonium chloride and calculated values for the bromide salt where
applicable.
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Property Value Notes and References

) ) 446.61 g/mol (Bromide,
Molecular Weight 402.15 g/mol (Chloride)[1]

Calculated)
Appearance White solid (Chloride) Expected to be a solid
- Limited aqueous solubility Expected to have similar
Solubility ) N
(Chloride)[1] solubility
] N The sulfonium cation is
. High thermal stability N

Stability stabilized by the electron-

(Chloride)[1] _ _
withdrawing chloro groups.[1]

Synthesis and Experimental Protocols

The synthesis of triarylsulfonium salts, including Tris-(4-chlorophenyl)-sulfonium bromide,
can be achieved through various methods. A common approach involves the reaction of a
diaryl sulfoxide with a Grignard reagent.

General Experimental Protocol for the Synthesis of Tris-(4-chlorophenyl)-sulfonium
Bromide:

o Preparation of Grignard Reagent: 4-chlorophenylmagnesium bromide is prepared by
reacting 4-bromochlorobenzene with magnesium turnings in an anhydrous ether solvent,
such as tetrahydrofuran (THF), under an inert atmosphere (e.g., nitrogen or argon).

o Reaction with Diaryl Sulfoxide: A solution of bis(4-chlorophenyl) sulfoxide in an appropriate
solvent (e.g., benzene) is added dropwise to the Grignard reagent at an elevated
temperature. The reaction mixture is stirred for several hours.

» Hydrolysis and Extraction: The reaction is quenched by the slow addition of an aqueous acid
solution, such as hydrobromic acid. The organic layer is separated, and the aqueous layer is
extracted multiple times with a suitable organic solvent (e.g., dichloromethane).

 Purification: The combined organic extracts are dried over an anhydrous drying agent (e.g.,
magnesium sulfate), filtered, and the solvent is removed under reduced pressure to yield the
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crude Tris-(4-chlorophenyl)-sulfonium bromide. Further purification can be achieved by
recrystallization.

Below is a DOT script for a diagram illustrating the general synthesis workflow.

A generalized workflow for the synthesis of Tris-(4-chlorophenyl)-sulfonium bromide.

Applications in Research and Development

Triarylsulfonium salts are a class of compounds with diverse applications in organic synthesis
and materials science. While specific applications for the bromide salt are not widely
documented, the Tris-(4-chlorophenyl)-sulfonium cation is known for its utility in several areas.

e Photoacid Generators (PAGs): Upon exposure to ultraviolet (UV) radiation, triarylsulfonium
salts can undergo photolysis to generate a strong acid. This property makes them valuable
as photoacid generators in photolithography for the manufacturing of microelectronics and in
cationic photopolymerization to initiate the curing of inks, coatings, and adhesives.[1]

» Organic Synthesis: The sulfonium cation can act as an electrophile and a leaving group,
facilitating various organic transformations. It can be used in reactions involving nucleophilic
attack at the sulfur atom.[1]

» Potential Biological Activity: Some sulfonium compounds have been investigated for their
biological activities. For instance, certain trialkyl sulfonium chlorides have shown fungicidal
properties.[1] While the biological activity of Tris-(4-chlorophenyl)-sulfonium bromide is
not well-characterized, its structural features suggest it could be a candidate for such
investigations.

The following DOT script visualizes the role of a triarylsulfonium salt as a photoacid generator.
The mechanism of a triarylsulfonium salt as a photoacid generator.

Conclusion

Tris-(4-chlorophenyl)-sulfonium bromide is a member of the triarylsulfonium salt family.
While specific data for the bromide salt is limited, information on the closely related chloride salt
provides valuable insights into its properties and potential applications. Its synthesis is
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achievable through established organometallic routes, and its cation has known utility as a
photoacid generator in polymer chemistry. Further research into the specific properties and
applications of the bromide salt could reveal new opportunities in materials science and drug
discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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